Cas no 129644-58-2 (2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid)
129644-58-2 structure
Product Name:2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
CAS No:129644-58-2
MF:C8H5F3O3S
MW:238.183711767197
MDL:MFCD07777189
CID:3157396
PubChem ID:14670761
Update Time:2025-04-21
2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid
- 2-HYDROXY-5-(TRIFLUOROMETHYLTHIO)BENZOIC ACID
- 2-HYDROXY-5-TRIFLUOROMETHYLSULFANYL-BENZOIC ACID
- DTXSID601240952
- MFCD07777189
- SCHEMBL9367905
- 2-hydroxy-5-(trifluoromethylsulfanyl)benzoic acid
- 2-Hydroxy-5-((trifluoromethyl)thio)benzoicacid
- 2-Hydroxy-5-(trifluoromethylthio)benzoic acid; 98%
- 2-Hydroxy-5-[(trifluoromethyl)thio]benzoic acid
- 129644-58-2
-
- MDL: MFCD07777189
- Inchi: 1S/C8H5F3O3S/c9-8(10,11)15-4-1-2-6(12)5(3-4)7(13)14/h1-3,12H,(H,13,14)
- InChI Key: DJJHXLKWYRDHRZ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC=C(C(C(=O)O)=C1)O
Computed Properties
- Exact Mass: 237.99114968Da
- Monoisotopic Mass: 237.99114968Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 82.8Ų
2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Security Information
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36/37/39
2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032915-250mg |
2-Hydroxy-5-trifluoromethylsulfanyl-benzoic acid |
129644-58-2 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 032915-1g |
2-Hydroxy-5-trifluoromethylsulfanyl-benzoic acid |
129644-58-2 | 1g |
£465.00 | 2022-03-01 | ||
| Fluorochem | 032915-2g |
2-Hydroxy-5-trifluoromethylsulfanyl-benzoic acid |
129644-58-2 | 2g |
£731.00 | 2022-03-01 | ||
| abcr | AB148592-1 g |
2-Hydroxy-5-(trifluoromethylthio)benzoic acid; 98% |
129644-58-2 | 1g |
€280.00 | 2022-09-01 | ||
| abcr | AB148592-5 g |
2-Hydroxy-5-(trifluoromethylthio)benzoic acid; 98% |
129644-58-2 | 5g |
€760.00 | 2022-09-01 | ||
| abcr | AB148592-1g |
2-Hydroxy-5-(trifluoromethylthio)benzoic acid, 98%; . |
129644-58-2 | 98% | 1g |
€265.00 | 2025-04-21 | |
| abcr | AB148592-5g |
2-Hydroxy-5-(trifluoromethylthio)benzoic acid, 98%; . |
129644-58-2 | 98% | 5g |
€650.00 | 2025-04-21 | |
| Ambeed | A337737-1g |
2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid |
129644-58-2 | 97% | 1g |
$748.0 | 2024-04-24 |
2-Hydroxy-5-((trifluoromethyl)thio)benzoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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